(5-Butyl-1H-indol-3-yl)acetic acid

• CAS No.: 136281-79-3
• Molecular Formula: C14H17NO2
• Molecular Weight: 231.29 g/mol
• IUPAC Name: 2-(5-butyl-1H-indol-3-yl)acetic acid
• InChI: InChI=1S/C14H17NO2/c1-2-3-4-10-5-6-13-12(7-10)11(9-15-13)8-14(16)17/h5-7,9,15H,2-4,8H2,1H3,(H,16,17)
• InChI Key: OAWZHJGPYRUETD-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=CC2=C(C=C1)NC=C2CC(=O)O

Description

(5-Butyl-1H-indol-3-yl)acetic acid is a derivative of indole, a significant heterocyclic system found in many natural products and drugs. Indole derivatives are known for their diverse biological activities and have been extensively studied for their potential therapeutic applications . This compound, in particular, is a monocarboxylic acid where one of the methyl hydrogens has been replaced by a 1H-indol-3-yl group .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of (5-Butyl-1H-indol-3-yl)acetic acid can be achieved through various methods. One common approach involves the reaction of indole with glycolic acid in the presence of a base at elevated temperatures . Another method is the Fischer indole synthesis, which uses glutamic acid and phenylhydrazine as starting materials .

Industrial Production Methods: Industrial production of indole derivatives often involves large-scale Fischer indole synthesis due to its efficiency and scalability. The reaction conditions typically include the use of strong acids like methanesulfonic acid under reflux conditions .

Chemical Reactions Analysis

Types of Reactions: (5-Butyl-1H-indol-3-yl)acetic acid undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can convert the carboxylic acid group to an alcohol.

Substitution: Electrophilic substitution reactions are common due to the electron-rich nature of the indole ring.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride are used.

Substitution: Electrophilic reagents such as halogens or nitro compounds are employed.

Major Products: The major products formed from these reactions include various substituted indole derivatives, which can have significant biological activities .

Scientific Research Applications

(5-Butyl-1H-indol-3-yl)acetic acid has a wide range of applications in scientific research:

Chemistry: It is used as a building block for synthesizing more complex molecules.

Biology: This compound is studied for its role in regulating plant growth and development.

Medicine: Indole derivatives, including this compound, are investigated for their potential anticancer, antiviral, and antimicrobial properties.

Industry: It finds applications in the synthesis of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of (5-Butyl-1H-indol-3-yl)acetic acid involves its interaction with specific molecular targets and pathways. For instance, indole derivatives are known to bind with high affinity to multiple receptors, influencing various biological processes . This compound may also regulate the production of prostaglandins by converting arachidonate to prostaglandin H2, a committed step in prostanoid synthesis .

Comparison with Similar Compounds

Indole-3-acetic acid: A well-known plant hormone with similar structural features.

Indole-3-butyric acid: Another plant hormone that shares the indole nucleus.

1-(4-Iodobenzoic)-5-methoxy-2-methyl indole-3-acetic acid: A derivative with additional functional groups.

Uniqueness: (5-Butyl-1H-indol-3-yl)acetic acid is unique due to its specific butyl substitution, which can influence its biological activity and chemical reactivity compared to other indole derivatives .